Cas no 1903653-83-7 (2-((1H-indol-3-yl)thio)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone)

• Product Name: 2-((1H-indol-3-yl)thio)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone
• CAS No: 1903653-83-7
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 6463034
• PubChem ID: 92087575
• Update Time: 2025-06-03

2-((1H-indol-3-yl)thio)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-ylsulfanyl)-1-[3-(pyridin-2-yloxy)pyrrolidin-1-yl]ethan-1-one
• 1903653-83-7
• 2-((1H-indol-3-yl)thio)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone
• F6476-0377
• AKOS025350082
• 2-(1H-indol-3-ylsulfanyl)-1-(3-pyridin-2-yloxypyrrolidin-1-yl)ethanone

• Inchi： 1S/C19H19N3O2S/c23-19(13-25-17-11-21-16-6-2-1-5-15(16)17)22-10-8-14(12-22)24-18-7-3-4-9-20-18/h1-7,9,11,14,21H,8,10,12-13H2
• InChI Key： XIMXRGCFBPQVDG-UHFFFAOYSA-N
• SMILES： S(C1=CNC2C=CC=CC1=2)CC(N1CCC(C1)OC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 353.11979803g/mol
• Monoisotopic Mass: 353.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.5Ų

Additional information on 2-((1H-indol-3-yl)thio)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone

Comprehensive Overview of 2-((1H-indol-3-yl)thio)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone (CAS No. 1903653-83-7)

The compound 2-((1H-indol-3-yl)thio)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone, identified by its CAS No. 1903653-83-7, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring an indole-thioether moiety linked to a pyridine-pyrrolidine scaffold, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzyme activity and receptor binding, which could pave the way for novel therapeutic interventions.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. 2-((1H-indol-3-yl)thio)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone aligns with this trend, as its structural complexity allows for selective interactions with biological targets. The presence of both indole and pyridine rings, which are common pharmacophores in drug design, suggests its versatility in addressing conditions such as inflammatory diseases and neurological disorders. This has led to a spike in searches for "indole derivatives in drug development" and "pyridine-based therapeutics," reflecting the growing curiosity among scientists and investors alike.

The synthesis of CAS No. 1903653-83-7 involves multi-step organic reactions, including thioether formation and amide coupling, which are well-documented in contemporary literature. Its molecular weight and lipophilicity parameters are optimized for bioavailability, a critical factor in pharmacokinetic studies. These attributes have made it a subject of interest in forums discussing "how to improve drug solubility" and "best practices for heterocyclic compound synthesis." Furthermore, its stability under physiological conditions enhances its appeal for in vivo applications.

From a commercial perspective, 2-((1H-indol-3-yl)thio)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone is available through specialized chemical suppliers, often listed under categories like "research-grade biochemicals" or "high-purity intermediates." Its pricing and availability are frequently queried in search engines, indicating a robust market for niche organic compounds. Additionally, patent filings related to its derivatives highlight its potential in intellectual property-driven sectors, further fueling its relevance in academic and industrial circles.

In conclusion, CAS No. 1903653-83-7 represents a compelling example of modern structure-activity relationship (SAR) optimization. Its dual functionality as a thioether and amide derivative positions it at the forefront of drug discovery innovation. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about next-generation therapeutics and chemical biology.